Cas no 1372891-99-0 (1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1372891-99-0
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5710395
• PubChem ID: 89732254
• Update Time: 2025-05-20

1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1107576
• 1-[(3-METHYLPYRIDIN-2-YL)METHYL]-1H-PYRAZOL-3-AMINE
• SCHEMBL15164108
• 1372891-99-0
• 1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C10H12N4/c1-8-3-2-5-12-9(8)7-14-6-4-10(11)13-14/h2-6H,7H2,1H3,(H2,11,13)
• InChI Key： WHOGZPLOTYRLNL-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 1372891-99-0 and Product Name: 1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine

1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine, identified by the CAS number 1372891-99-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and medicinal chemistry. The compound combines a pyrazole core with a methylpyridine substituent, creating a versatile scaffold that can be modified for various pharmacological purposes.

The structural motif of 1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine is particularly noteworthy for its ability to interact with biological targets in multiple ways. The pyrazole ring, known for its stability and bioactivity, serves as a privileged scaffold in medicinal chemistry, while the 3-methylpyridine moiety introduces additional functional diversity. This combination allows for the exploration of novel pharmacophores that could enhance binding affinity and selectivity in therapeutic applications.

In recent years, there has been growing interest in developing small molecules that modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The compound 1372891-99-0 has been studied for its potential role in these areas due to its ability to engage with key enzymes and receptors. For instance, research has indicated that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in inflammatory responses.

One of the most compelling aspects of 1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine is its synthetic accessibility. The presence of both pyrazole and pyridine rings provides multiple sites for chemical modification, enabling the creation of libraries of analogs with tailored properties. This flexibility has been exploited in high-throughput screening (HTS) campaigns to identify lead compounds for further development. The compound’s compatibility with various synthetic methodologies makes it an attractive candidate for medicinal chemists seeking to optimize drug-like characteristics such as solubility, metabolic stability, and oral bioavailability.

Recent advancements in computational chemistry have further enhanced the understanding of 1372891-99-0’s interactions with biological targets. Molecular docking studies have revealed that this compound can bind to proteins involved in signal transduction pathways, suggesting its potential as an inhibitor or modulator of these processes. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate its molecular structure and dynamics, providing insights into how it might behave within a biological system.

The pharmaceutical industry has shown particular interest in heterocyclic compounds like 1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine due to their diverse biological activities. Preclinical studies have begun to explore its effects on cellular models of disease, with promising results in early-phase trials. These studies have focused on evaluating its potential as an anti-inflammatory agent, an antioxidant, and a protector against oxidative stress-induced damage. The compound’s ability to cross cell membranes efficiently also makes it a candidate for topical applications where systemic absorption is desired.

The development of novel therapeutic agents often involves optimizing the pharmacokinetic properties of lead compounds. In the case of 1372891-99-0, researchers have investigated strategies to improve its bioavailability by modifying substituents on the pyrazole or pyridine rings. For example, introducing fluorine atoms or other electronegative groups can enhance metabolic stability while maintaining binding affinity. Such modifications are guided by principles of structure-based drug design, where computational models predict how changes in molecular structure will impact biological activity.

Another area of active research involves exploring the synergistic effects of combining 1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine with other therapeutic agents. Combination therapy has become increasingly important in treating complex diseases such as cancer, where multiple targets may need to be addressed simultaneously. Preliminary data suggest that this compound may enhance the efficacy of existing treatments when used in conjunction with chemotherapy or immunotherapy regimens.

The environmental impact of pharmaceutical development is also being considered in the design of new compounds like 1372891-99-0. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce hazardous byproducts during synthesis. Additionally, efforts are being made to develop biodegradable derivatives that break down into non-toxic metabolites after administration, thereby reducing environmental persistence.

The future prospects for CAS No. 1372891-99-0 are bright, with ongoing research aimed at expanding its therapeutic applications and improving its pharmacological profile. As our understanding of biological systems continues to grow, new opportunities will arise for leveraging this versatile compound in innovative drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical reality.